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Compound of Interest

Compound Name: 3-Mercaptopropyltriethoxysilane

Cat. No.: B089376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Mercaptopropyltriethoxysilane (MPTES), a versatile organosilane
compound frequently utilized as a coupling agent and surface modifier in various scientific and
industrial applications. Adherence to strict safety protocols is paramount when working with this
chemical to mitigate potential hazards. This document synthesizes critical information from
multiple safety data sheets (SDS) to ensure a thorough understanding of its properties and the
necessary precautions for its use.

Core Safety and Hazard Information

3-Mercaptopropyltriethoxysilane is classified as a flammable liquid and vapor that can cause
skin and serious eye irritation.[1] It may also cause an allergic skin reaction and is harmful if
swallowed.[2][3][4][5] The substance is toxic to aquatic life, with long-lasting effects.[3][4][5] A
key characteristic of this compound is its reaction with water or moisture to liberate methanol,
which can lead to chronic effects on the central nervous system and visual disturbances,
including blindness, upon ingestion.[2][6]

Quantitative Safety Data
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A summary of the key quantitative safety and physical property data for 3-

Mercaptopropyltriethoxysilane is presented below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property Value Source
Physical State Liquid [31[6]
Appearance Clear, colorless liquid [2][3]
Odor Stench [2][4]
Molecular Formula C9H2203SiS [1]
Molecular Weight 196.34 g/mol [7]
Boiling Point/Range 213-215°C/415.4-419 °F [3]
Melting Point/Range <-50°C/-58 °F [3]
Flash Point 88°C/190.4°F-96°C/ Be
204.8 °F
Specific Gravity 1.05 g/cm3 [3]
Table 2: Toxicological Data
Test Species Route Value Source
LD50 Rat Oral 730 pl/kg [6]
LD50 Rabbit Dermal 2494 mgl/kg [3]

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is essential to ensure the safe handling and use of

3-Mercaptopropyltriethoxysilane in a laboratory or research setting.

Protocol 1: Engineering Controls and Ventilation
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o Work Area: Always handle 3-Mercaptopropyltriethoxysilane in a well-ventilated area.[1][2]

¢ Ventilation Systems: Use local exhaust ventilation or a chemical fume hood to minimize
exposure to vapors and mists.[6]

 Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are
readily accessible in the immediate vicinity of any potential exposure.[6]

Protocol 2: Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical goggles or a face shield.[2][5][6] Contact lenses should not
be worn when handling this chemical.[6]

» Hand Protection: Use neoprene or nitrile rubber gloves.[6] Inspect gloves for any signs of
degradation or puncture before each use.

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2][6]

o Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-
certified combination organic vapor/acid gas (yellow cartridge) respirator.[6]

Protocol 3: General Handling and Hygiene

» Avoid Contact: Avoid all eye and skin contact, and do not breathe vapor or mist.[2][6]

e Hygiene Practices: Wash hands thoroughly with mild soap and water after handling and
before eating, drinking, or smoking.[3][6]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2][3]

Protocol 4: Storage

o Container: Keep the container tightly closed and store in a cool, well-ventilated place.[1][2][6]

e Incompatible Materials: Store away from moisture, water, strong oxidizing agents, acids, and
alkalis.[1][6][8]

« Ignition Sources: Keep away from heat, sparks, and open flames.[1][2]
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Mandatory Visualizations

The following diagrams illustrate key safety and handling workflows for 3-
Mercaptopropyltriethoxysilane.
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Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Mercaptopropyltriethoxysilane.
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Emergency First Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
. Wash with Soap & Water Flush Eyes with Water Rinse Mouth
Move to Fresh Air for at least 15 mins for at least 15 mins (Do NOT Induce Vomiting)

Click to download full resolution via product page
Caption: First aid procedures for exposure to 3-Mercaptopropyltriethoxysilane.

Emergency Procedures

In the event of an accidental release or exposure, the following procedures should be followed.

Spill and Leak Cleanup

o Evacuate: Evacuate unnecessary personnel from the area.[6]
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite.[2] Do not use combustible materials like sawdust.[2]
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o Collection: Use a spark-proof tool to collect the absorbed material and place it in a suitable,
closed container for disposal.[2]

e Environmental Precautions: Prevent the spill from entering sewers or public waters.[6]

First Aid Measures

 Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable
breathing position.[5][6] Seek medical advice if they feel unwell.[6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[2][3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][3] Remove contact lenses if present and
easy to do.[6] Continue rinsing and seek medical attention.[6]

e Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water.[3][5] Seek immediate medical attention.[2][6]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[6][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][8]

e Hazards: Irritating fumes and organic acid vapors may be generated in a fire.[6] Containers
may explode when heated.[8]

By understanding and implementing these safety protocols, researchers and scientists can
effectively manage the risks associated with 3-Mercaptopropyltriethoxysilane and ensure a
safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mercaptopropyltriethoxysilane-safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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